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Introduction
Tbaj-876 is a next-generation diarylquinoline, an analogue of bedaquiline, with potent

antimycobacterial activity against Mycobacterium tuberculosis. It exhibits a more potent in vitro

profile and an improved safety profile compared to its predecessor.[1][2] This document

provides detailed application notes and experimental protocols for the use of Tbaj-876 in M.

tuberculosis research, facilitating its evaluation as a potential candidate for tuberculosis

treatment regimens.

Mechanism of Action
Tbaj-876 targets the F1Fo-ATP synthase, a crucial enzyme for energy metabolism in M.

tuberculosis.[3][4][5] Specifically, it inhibits the function of both the c-subunit and the ε-subunit

of the ATP synthase. This dual-subunit targeting effectively blocks ATP synthesis, leading to

bacterial cell death. The mechanism is similar to that of bedaquiline; however, Tbaj-876 has

demonstrated greater potency.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Tbaj-876 and a general workflow

for its in vitro evaluation.
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Caption: Mechanism of action of Tbaj-876 on M. tuberculosis F1Fo-ATP synthase.
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Caption: General experimental workflow for in vitro evaluation of Tbaj-876.

Quantitative Data Summary
The following tables summarize the in vitro activity of Tbaj-876 against M. tuberculosis.

Table 1: Minimum Inhibitory Concentration (MIC) of Tbaj-876 against M. tuberculosis

Strain MIC (µg/mL) MIC (nM) Method Reference

H37Rv 0.004 125 Not Specified [5]

H37Rv Not Specified 125 Not Specified [5]

Beijing VN 2002-

1585
0.004 Not Specified Agar Proportion Not Specified

H37Rv (Rv0678

mutant)
Not Specified Not Specified Not Specified [2]

Table 2: In Vitro Bactericidal Activity of Tbaj-876 against M. tuberculosis H37Rv
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Concentration (x
MIC)

Exposure Time
Log10 CFU/mL
Reduction

Reference

3 21 days ~2 [5]

30 21 days ~4 [5]

300 21 days ~5 [5]

Table 3: Inhibition of ATP Synthesis by Tbaj-876

Parameter Value
Mycobacterial
Species

Reference

IC50 ~30 nM M. smegmatis (IMVs) [6]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Agar Proportion Method
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

[7][8][9][10]

Materials:

M. tuberculosis isolate (e.g., H37Rv)

Middlebrook 7H10 agar base

Oleic acid-albumin-dextrose-catalase (OADC) enrichment

Tbaj-876 stock solution (in DMSO)

Sterile saline with 0.05% Tween 80

Sterile glass beads
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Petri dishes (quadrant plates or standard)

McFarland 1.0 turbidity standard

Procedure:

Media Preparation:

Prepare Middlebrook 7H10 agar according to the manufacturer's instructions.

Autoclave and cool to 48-50°C.

Aseptically add OADC enrichment.

Prepare serial dilutions of Tbaj-876 in DMSO and add to the molten agar to achieve final

concentrations ranging from 0.0005 to 0.064 µg/mL. Also, prepare a drug-free control

plate.

Dispense the agar into Petri dishes.

Inoculum Preparation:

Harvest a fresh culture of M. tuberculosis from solid media.

Transfer colonies to a tube with sterile saline-Tween 80 and glass beads.

Vortex for 1-2 minutes to create a uniform suspension.

Allow large particles to settle for 30 minutes.

Adjust the turbidity of the supernatant to match a McFarland 1.0 standard.

Prepare 10⁻² and 10⁻⁴ dilutions of the standardized suspension in sterile saline-Tween 80.

Inoculation and Incubation:

Inoculate each quadrant or plate (drug-containing and drug-free) with 100 µL of the 10⁻²

and 10⁻⁴ dilutions.
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Allow the inoculum to dry completely before inverting the plates.

Incubate at 37°C in a 5% CO₂ atmosphere for 3-4 weeks.

Result Interpretation:

Count the number of colonies on the drug-free control plates from the 10⁻⁴ dilution (should

be between 50 and 200 colonies for a valid test).

The MIC is the lowest concentration of Tbaj-876 that inhibits more than 99% of the

bacterial population compared to the drug-free control.

Time-Kill Kinetics Assay
This protocol determines the bactericidal or bacteriostatic activity of Tbaj-876 over time.[11][12]

Materials:

M. tuberculosis isolate (e.g., H37Rv)

Middlebrook 7H9 broth with OADC enrichment and 0.05% Tween 80

Tbaj-876 stock solution

Sterile culture tubes or flasks

Middlebrook 7H10 agar plates

Procedure:

Inoculum Preparation:

Grow M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.6).

Dilute the culture in fresh 7H9 broth to a final concentration of approximately 1-5 x 10⁵

CFU/mL.

Assay Setup:
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Prepare culture tubes with 7H9 broth containing Tbaj-876 at concentrations corresponding

to 0x (growth control), 1x, 4x, 10x, and 30x the predetermined MIC.

Inoculate each tube with the prepared bacterial suspension.

Incubation and Sampling:

Incubate the cultures at 37°C with shaking.

At specified time points (e.g., 0, 1, 3, 7, 14, and 21 days), withdraw an aliquot from each

culture.

Prepare serial 10-fold dilutions of each aliquot in sterile saline-Tween 80.

CFU Enumeration:

Plate 100 µL of appropriate dilutions onto Middlebrook 7H10 agar plates.

Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

Count the colonies and calculate the CFU/mL for each time point and concentration.

Data Analysis:

Plot the log₁₀ CFU/mL versus time for each concentration of Tbaj-876.

A ≥3-log₁₀ decrease in CFU/mL from the initial inoculum is considered bactericidal.

Checkerboard Assay for Drug Interaction
This assay is used to evaluate the interaction (synergistic, additive, indifferent, or antagonistic)

between Tbaj-876 and another antimicrobial agent.[3][13][14][15][16][17]

Materials:

M. tuberculosis isolate

Middlebrook 7H9 broth with OADC enrichment
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Tbaj-876 stock solution

Stock solution of the second antimicrobial agent

Sterile 96-well microtiter plates

Resazurin solution (optional, for viability readout)

Procedure:

Plate Setup:

In a 96-well plate, create a two-dimensional gradient of the two drugs.

Serially dilute Tbaj-876 horizontally across the plate.

Serially dilute the second drug vertically down the plate.

The final plate should contain wells with each drug alone in a range of concentrations, as

well as all possible combinations.

Include a drug-free growth control well.

Inoculum Preparation and Inoculation:

Prepare an M. tuberculosis inoculum as described for the time-kill assay, adjusted to a

final concentration of approximately 5 x 10⁵ CFU/mL in 7H9 broth.

Add the inoculum to all wells of the checkerboard plate.

Incubation and Reading:

Seal the plate and incubate at 37°C for 7-14 days.

Determine the MIC of each drug alone and in combination by visual inspection for turbidity

or by adding a viability indicator like resazurin (blue to pink color change indicates growth).

Data Analysis:
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Calculate the Fractional Inhibitory Concentration (FIC) for each drug:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

Calculate the FIC Index (FICI) by summing the individual FICs: FICI = FIC of Drug A + FIC

of Drug B.

Interpret the results:

FICI ≤ 0.5: Synergy

0.5 < FICI ≤ 4.0: Additive/Indifference

FICI > 4.0: Antagonism

ATP Synthesis Inhibition Assay in Inverted Membrane
Vesicles (IMVs)
This assay directly measures the inhibitory effect of Tbaj-876 on the ATP synthase activity.[4][6]

[18][19][20]

Materials:

Inverted membrane vesicles (IMVs) from M. smegmatis or M. bovis BCG

Tbaj-876 stock solution

Reaction buffer (e.g., 50 mM HEPES-KOH pH 7.5, 100 mM KCl, 5 mM MgCl₂)

ADP

Succinate (as a respiratory substrate)

Luciferin-luciferase ATP detection reagent

Luminometer
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Procedure:

IMV Preparation:

Prepare IMVs from a culture of M. smegmatis or M. bovis BCG using standard methods

such as French press disruption followed by ultracentrifugation.

Assay Setup:

In a luminometer tube or a white 96-well plate, combine the reaction buffer, IMVs, ADP,

and the luciferin-luciferase reagent.

Add varying concentrations of Tbaj-876 to the reaction mixtures. Include a no-drug

control.

Initiation and Measurement:

Initiate the ATP synthesis reaction by adding succinate.

Immediately measure the luminescence over time. The rate of increase in luminescence is

proportional to the rate of ATP synthesis.

Data Analysis:

Determine the initial rate of ATP synthesis for each Tbaj-876 concentration.

Plot the percentage of inhibition of ATP synthesis against the log of the Tbaj-876
concentration.

Calculate the IC₅₀ value, which is the concentration of Tbaj-876 that inhibits 50% of the

ATP synthase activity.

Safety Precautions
All work with M. tuberculosis must be conducted in a Biosafety Level 3 (BSL-3) laboratory by

trained personnel following appropriate safety protocols. Standard personal protective

equipment should be worn at all times. All materials and waste should be decontaminated

according to institutional guidelines.
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Conclusion
Tbaj-876 is a promising new antitubercular agent with a well-defined mechanism of action and

potent in vitro activity. The protocols provided in this document offer a framework for the

standardized evaluation of Tbaj-876 and its analogues in a research setting, contributing to the

development of new and improved treatment regimens for tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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